Cas no 62596-63-8 ((S)-4-Amino-3-phenylbutanoicacid)
62596-63-8 structure
Product Name:(S)-4-Amino-3-phenylbutanoicacid
CAS No:62596-63-8
MF:C10H13NO2
MW:179.215722799301
CID:57886
PubChem ID:685623
Update Time:2025-04-18
(S)-4-Amino-3-phenylbutanoicacid Chemical and Physical Properties
Names and Identifiers
-
- (S)-4-Amino-3-phenylbutanoic acid
- (+)-4-Amino-3-phenylbutanoic acid
- ANW-65812
- CTK5B5360
- PubChem18290
- SureCN9545047
- UNII-89O32FJ0DL
- DTXSID10350669
- SCHEMBL9545047
- 62596-63-8
- 4-Amino-3-phenylbutyric acid, (S)-
- BENZENEPROPANOIC ACID, .BETA.-(AMINOMETHYL)-, (.BETA.S)-
- PD132686
- AKOS016843381
- 89O32FJ0DL
- Benzenepropanoic acid, beta-(aminomethyl)-, (betaS)-
- Q27270056
- (S)-4-amino-3-phenylbutyric acid
- AC-22390
- (3S)-4-amino-3-phenylbutanoic acid
- Fenigam
- (S)-4-Amino-3-phenylbutanoicacid
-
- Inchi: 1S/C10H13NO2/c11-7-9(6-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1
- InChI Key: DAFOCGYVTAOKAJ-SECBINFHSA-N
- SMILES: OC(C[C@H](CN)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.6
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Density: 1.161
- Boiling Point: 327.8 °C at 760 mmHg
- Flash Point: 152.1 °C
- Refractive Index: 1.563
- PSA: 63.32
- LogP: 1.90390
(S)-4-Amino-3-phenylbutanoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118096-1g |
(S)-4-Amino-3-phenylbutanoic acid |
62596-63-8 | 95% | 1g |
$362.56 | 2023-09-01 | |
| TRC | S295480-50mg |
(S)-4-Amino-3-phenylbutanoicacid |
62596-63-8 | 50mg |
$ 165.00 | 2022-06-02 | ||
| TRC | S295480-100mg |
(S)-4-Amino-3-phenylbutanoicacid |
62596-63-8 | 100mg |
$ 275.00 | 2022-06-02 | ||
| TRC | S295480-250mg |
(S)-4-Amino-3-phenylbutanoicacid |
62596-63-8 | 250mg |
$ 550.00 | 2022-06-02 | ||
| Chemenu | CM303001-1g |
(S)-4-Amino-3-phenylbutanoic acid |
62596-63-8 | 95% | 1g |
$408 | 2022-06-10 | |
| Chemenu | CM303001-1g |
(S)-4-Amino-3-phenylbutanoic acid |
62596-63-8 | 95% | 1g |
$408 | 2021-06-09 |
(S)-4-Amino-3-phenylbutanoicacid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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